molecular formula C6H5BrN2O2 B15278013 2-(5-Bromopyrazin-2-yl)acetic acid

2-(5-Bromopyrazin-2-yl)acetic acid

Cat. No.: B15278013
M. Wt: 217.02 g/mol
InChI Key: QWKDOUGUWICMNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Bromopyrazin-2-yl)acetic acid is a brominated heterocyclic acetic acid derivative featuring a pyrazine ring substituted with a bromine atom at the 5-position and an acetic acid moiety at the 2-position. Its molecular formula is C₇H₆BrN₂O₂, with a molecular weight of 231.05 g/mol . The compound is synthesized via hydrolysis of its methyl ester precursor, methyl 2-(5-bromopyrazin-2-yl)acetate, under basic conditions, achieving an 82% yield . Key spectral data include ¹H NMR (DMSO-d₆): δ 3.74 (s, 2H), 7.35 (d, J = 8.3 Hz, 1H), 8.01 (dd, J = 2.5, 8.3 Hz, 1H), 8.61 (d, J = 2.6 Hz, 1H), and a characteristic carboxylic acid proton at δ 12.52 .

The pyrazine ring imparts distinct electronic properties due to its two nitrogen atoms, which influence reactivity, solubility, and intermolecular interactions. This compound is a valuable intermediate in medicinal chemistry, particularly for synthesizing urea derivatives and other bioactive molecules .

Properties

Molecular Formula

C6H5BrN2O2

Molecular Weight

217.02 g/mol

IUPAC Name

2-(5-bromopyrazin-2-yl)acetic acid

InChI

InChI=1S/C6H5BrN2O2/c7-5-3-8-4(2-9-5)1-6(10)11/h2-3H,1H2,(H,10,11)

InChI Key

QWKDOUGUWICMNF-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=CC(=N1)Br)CC(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Bromopyrazin-2-yl)acetic acid typically involves the bromination of pyrazine derivatives followed by the introduction of the acetic acid group. One common method includes the reaction of 5-bromopyrazine with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to facilitate the substitution reaction, resulting in the formation of 2-(5-Bromopyrazin-2-yl)acetic acid .

Industrial Production Methods

Industrial production methods for 2-(5-Bromopyrazin-2-yl)acetic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is common to maintain optimal reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2-(5-Bromopyrazin-2-yl)acetic acid undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various substituted pyrazine derivatives, which can be further functionalized for specific applications in pharmaceuticals and materials science .

Scientific Research Applications

2-(5-Bromopyrazin-2-yl)acetic acid has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex pyrazine derivatives.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its use as a precursor for drug development, particularly in the synthesis of novel therapeutic agents.

    Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(5-Bromopyrazin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The bromine atom and acetic acid group play crucial roles in its reactivity and binding affinity. The compound can act as an inhibitor or activator of certain enzymes, influencing biochemical pathways related to its biological activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridine-Based Analogues

2-(5-Bromopyridin-2-yl)acetic Acid (CAS 192642-85-6)
  • Structure : Pyridine ring with bromine at the 5-position and acetic acid at the 2-position.
  • Molecular Formula: C₇H₆BrNO₂ (MW: 216.03 g/mol) .
  • Key Differences :
    • The pyridine ring has one nitrogen atom vs. two in pyrazine, reducing polarity and hydrogen-bonding capacity.
    • Lower molecular weight (216.03 vs. 231.05) due to the absence of a second nitrogen.
    • Synthesis : Typically prepared via bromination of pyridine precursors or ester hydrolysis .
2-(4-Bromo-6-methylpyridin-2-yl)acetic Acid (CAS 1804419-95-1)
  • Structure : Methyl group at the 6-position on pyridine.

Phenyl-Based Analogues

2-(3-Bromo-4-methoxyphenyl)acetic Acid
  • Structure : Phenyl ring with bromine (3-position), methoxy (4-position), and acetic acid (2-position).
  • Molecular Formula : C₉H₉BrO₃ (MW: 245.07 g/mol) .
  • Key Features :
    • Methoxy group is coplanar with the phenyl ring (torsion angle: 1.2°), while the acetic acid group is nearly perpendicular (dihedral angle: 78.15°) .
    • Bromine’s electron-withdrawing effect enlarges C–C–C angles (121.5° vs. 118.2° for methoxy) .
    • Forms centrosymmetric hydrogen-bonded dimers (R₂²(8) motif) .
  • Applications : Used in synthesizing Combretastatin A-4, a potent antimitotic agent .

Heterocyclic Analogues with Varied Substituents

2-(5-Bromo-3-chloropyridin-2-yl)acetic Acid (CAS 1211525-50-6)
  • Structure : Pyridine with bromine (5-position) and chlorine (3-position).
  • Impact : Dual halogenation increases electrophilicity, enhancing reactivity in cross-coupling reactions .
2-(5-Bromo-1H-1,3-benzodiazol-2-yl)acetic Acid (CAS 1248666-87-6)
  • Structure : Benzodiazole core with bromine and acetic acid.

Comparative Analysis Table

Property 2-(5-Bromopyrazin-2-yl)acetic Acid 2-(5-Bromopyridin-2-yl)acetic Acid 2-(3-Bromo-4-methoxyphenyl)acetic Acid
Molecular Formula C₇H₆BrN₂O₂ C₇H₆BrNO₂ C₉H₉BrO₃
Molecular Weight (g/mol) 231.05 216.03 245.07
Aromatic System Pyrazine (2 N atoms) Pyridine (1 N atom) Phenyl (no N atoms)
Key Functional Groups Bromine, acetic acid Bromine, acetic acid Bromine, methoxy, acetic acid
Synthetic Route Hydrolysis of methyl ester Bromination or ester hydrolysis Bromination of 4-methoxyphenylacetic acid
Hydrogen Bonding Likely dimerization via COOH Moderate H-bonding capacity Strong R₂²(8) dimers
Applications Drug intermediates Biochemical probes Anticancer agent synthesis

Research Findings and Implications

  • Electronic Effects : The pyrazine ring’s dual nitrogen atoms increase electron deficiency compared to pyridine or phenyl analogues, making it more reactive in nucleophilic substitutions .
  • Solubility : Pyrazine derivatives generally exhibit higher aqueous solubility than phenyl-based compounds due to enhanced polarity .
  • Biological Activity : Bromine’s position on the aromatic ring critically influences bioactivity. For example, 2-(3-bromo-4-methoxyphenyl)acetic acid is pivotal in Combretastatin A-4 synthesis, while bromopyrazine derivatives are explored for kinase inhibitors .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.